Cas no 25726-99-2 (b-Di-N-Butylaminopropionitrile)

• Product Name: b-Di-N-Butylaminopropionitrile
• CAS No: 25726-99-2
• MF: C₁₁H₂₂N₂
• MW: 182.305782794952
• CID: 261458
• PubChem ID: 33155
• Update Time: 2025-06-08

b-Di-N-Butylaminopropionitrile Chemical and Physical Properties

Names and Identifiers

• Propanenitrile,3-(dibutylamino)-
• 3-(dibutylamino)propanenitrile
• 3-Dibutylamino-propionitril
• 3-Dibutylamino-propionsaeure-nitril
• EINECS 247-211-6
• N,N-Dibutyl-3-aminopropionitrile
• FT-0613749
• 3-(Dibutylamino)propionitrile
• NSC62640
• 25726-99-2
• V68736X2ZN
• 4-04-00-02543 (Beilstein Handbook Reference)
• DTXSID60180413
• 3-(Dibutylamino)propanenitrile #
• NSC-62640
• 3-(dibutylamino)-propionitrile
• SCHEMBL152635
• Propanenitrile, 3-(dibutylamino)-
• 3-Dibutylaminopropionitrile
• NS00027950
• NSC 62640
• AI3-32937
• Propanenitrile, 3-(dibutylamino)- (9CI)
• FT-0613769
• AKOS008962820
• NCIOpen2_000209
• 3-Bis(N-n-butyl)aminopropiononitrile
• XNHGXTPCDNEDCH-UHFFFAOYSA-N
• PROPIONITRILE, 3-AMINO-N,N-DIBUTYL-
• BRN 1705000
• Propionitrile, 3-(dibutylamino)-
• DB-046763
• b-Di-N-Butylaminopropionitrile

• Inchi： 1S/C11H22N2/c1-3-5-9-13(10-6-4-2)11-7-8-12/h3-7,9-11H2,1-2H3
• InChI Key： XNHGXTPCDNEDCH-UHFFFAOYSA-N
• SMILES： N(CCC#N)(CCCC)CCCC

Computed Properties

• Exact Mass: 182.17800
• Monoisotopic Mass: 182.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 27Ų

Experimental Properties

• Color/Form: Not available
• Density: 0.8513
• Boiling Point: 120 °C (10 mmHg)
• Refractive Index: 1.44-1.444
• PSA: 27.03000
• LogP: 2.80228
• Solubility: Not available

b-Di-N-Butylaminopropionitrile Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/37/38

Additional information on b-Di-N-Butylaminopropionitrile

Introduction to b-Di-N-Butylaminopropionitrile (CAS No. 25726-99-2)

b-Di-N-Butylaminopropionitrile, with the chemical formula C₁₀H₁₈N₂ and CAS number 25726-99-2, is a significant compound in the field of organic synthesis and pharmaceutical research. This versatile intermediate has garnered attention due to its utility in the development of various bioactive molecules. Its unique structural properties make it a valuable building block for synthesizing complex molecules, particularly in the realm of drug discovery and medicinal chemistry.

The compound’s structure consists of a propionitrile group attached to two butylamine substituents, which contribute to its reactivity and functionality. This bifunctional nature allows for diverse chemical transformations, making it a preferred choice for researchers aiming to develop novel therapeutic agents. The presence of both nitrile and amine functional groups provides multiple points of interaction with other molecules, facilitating the formation of stable and intricate chemical frameworks.

In recent years, b-Di-N-Butylaminopropionitrile has been extensively studied for its role in the synthesis of peptidomimetics and protease inhibitors. These compounds are crucial in the treatment of various diseases, including cancer, infectious diseases, and inflammatory disorders. The ability to modify the propionitrile and amine groups allows for fine-tuning of physicochemical properties, such as solubility, stability, and bioavailability, which are essential for drug efficacy.

One of the most compelling applications of b-Di-N-Butylaminopropionitrile is in the development of small-molecule inhibitors targeting specific enzymes involved in disease pathways. For instance, researchers have utilized this compound to create inhibitors of matrix metalloproteinases (MMPs), which play a critical role in tissue degradation and wound healing. By designing molecules that selectively inhibit these enzymes, it is possible to develop treatments for conditions such as rheumatoid arthritis and cancer metastasis.

The pharmaceutical industry has also explored the use of b-Di-N-Butylaminopropionitrile in the synthesis of antiviral agents. The compound’s ability to form stable complexes with nucleic acids has been leveraged to develop novel antiviral drugs that target viral replication mechanisms. This approach has shown promise in preclinical studies, highlighting the potential of b-Di-N-Butylaminopropionitrile as a key intermediate in antiviral drug development.

Furthermore, advancements in synthetic methodologies have expanded the applications of b-Di-N-Butylaminopropionitrile. Modern techniques such as transition metal-catalyzed cross-coupling reactions have enabled the efficient construction of complex molecular architectures. These methods have not only improved yield but also allowed for greater functional diversity, opening new avenues for drug discovery.

The compound’s role in material science is another area of growing interest. Researchers have investigated its use in the development of polymers and coatings with enhanced mechanical properties. The incorporation of b-Di-N-Butylaminopropionitrile into polymer matrices has been shown to improve thermal stability and resistance to degradation, making it valuable for high-performance materials.

In conclusion, b-Di-N-Butylaminopropionitrile (CAS No. 25726-99-2) is a multifaceted compound with broad applications across multiple scientific disciplines. Its versatility as an intermediate in organic synthesis has made it indispensable in pharmaceutical research, enabling the development of novel therapeutic agents targeting various diseases. As synthetic methodologies continue to evolve, the potential applications of this compound are likely to expand even further, solidifying its importance in both academic and industrial settings.